Ethyl 2-methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylate

• CAS RN: 649727-01-5
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: ethyl 2-methyl-1-quinolin-4-ylpyrrole-3-carboxylate
• InChI: InChI=1S/C17H16N2O2/c1-3-21-17(20)13-9-11-19(12(13)2)16-8-10-18-15-7-5-4-6-14(15)16/h4-11H,3H2,1-2H3
• InChI Key: VULVNZOQLRUBFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=C1)C2=CC=NC3=CC=CC=C32)C

Description

Ethyl 2-methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.75 g (17.9 mmol) of 3-ethoxycarbonyl-2-methyl-1H-pyrrole are added at 20° C. under an argon atmosphere to 0.756 g (18.9 mmol) of sodium hydride, at 60% by weight in liquid petroleum jelly, suspended in 12 mL of dimethylformamide. After stirring at 20° C. for 0.2 hour, 0.114 g (1.79 mmol) of copper powder and 2.35 mL (17.9 mmol) of 4-chloroquinoline are added. After stirring at 140° C. for 48 hours, the reaction mixture is filtered and the filtrate is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 100 mL of water and then extracted with 3 times 70 mL of ethyl acetate. The organic phases are combined, dried over anhydrous magnesium sulphate, filtered and then concentrated to dryness under reduced pressure (2.7 kPa) to give 5.2 g of a brown oil which is purified by flash chromatography [eluent: dichloromethane/ethyl acetate (97/3 by volume)]. After concentrating the fractions under reduced pressure (2.7 kPa), 3 g of 3-ethoxycarbonyl-2-methyl-1-(quinol-4-yl)-1H-pyrrole are obtained in the form of an orange-coloured oil. Mass spectrum (EI): m/e 280 (M+.), m/e 251, m/e 235.